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Compound of Interest

Compound Name:
1-Boc-4-allyl-4-

piperidinecarboxylic Acid

Cat. No.: B112619 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Boc-4-allyl-4-piperidinecarboxylic Acid (CAS RN: 426842-70-8). Adherence to these

procedures is critical for ensuring personnel safety and regulatory compliance. This guide is

intended for researchers, scientists, and drug development professionals familiar with

laboratory safety protocols.

Hazard Identification and Safety Precautions
1-Boc-4-allyl-4-piperidinecarboxylic Acid is a white to off-white solid.[1] While a specific

Safety Data Sheet (SDS) for this compound is not widely available, data for the closely related

compound 1-(tert-Butoxycarbonyl)piperidine-4-carboxylic acid and supplier information for the

target compound indicate that it should be handled with care. The primary hazards are:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1][2][3]

Causes serious eye irritation (H319)[1][2][3]

May cause respiratory irritation (H335)[1][2][3]
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Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Respiratory protection may be necessary if there is a risk of dust or aerosol formation.

Quantitative Data Summary
The following table summarizes the known quantitative data for 1-Boc-4-allyl-4-
piperidinecarboxylic Acid.

Property Value Reference

CAS Number 426842-70-8 [1][4][5]

Molecular Formula C14H23NO4 [1][5]

Molecular Weight 269.34 g/mol [1]

Physical State Solid [1]

Appearance Off-white to white [1]

Melting Point 129 to 133 °C [1]

GHS Signal Word Warning [1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

For Small Spills:
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Evacuate and Ventilate: If safe to do so, ensure the area is well-ventilated to disperse any

airborne dust.

Don PPE: Wear all required personal protective equipment.

Containment: Use an absorbent material, such as vermiculite or sand, to cover the spill.

Collection: Carefully sweep the absorbed material into a designated, labeled hazardous

waste container. Avoid generating dust.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

For Large Spills:

Immediate Evacuation: Evacuate all personnel from the affected area.

Isolate the Area: Close doors to the laboratory and post warning signs.

Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) office

or the appropriate emergency response team. Do not attempt to clean up a large spill without

specialized training and equipment.

Disposal Procedures
The disposal of 1-Boc-4-allyl-4-piperidinecarboxylic Acid must be conducted in strict

accordance with all federal, state, and local regulations.

Step-by-Step Disposal Protocol:

Waste Characterization: This compound should be treated as a hazardous chemical waste.

Do not dispose of it in standard laboratory trash or down the drain.

Containerization:

Place solid waste in a clearly labeled, sealed, and compatible hazardous waste container.
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For solutions, use a dedicated liquid hazardous waste container. Do not mix with other

incompatible waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1-Boc-4-allyl-4-piperidinecarboxylic Acid". Include the appropriate

hazard pictograms (e.g., irritant).

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified hazardous waste disposal contractor. High-temperature

incineration is a common and effective disposal method for such organic compounds.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and disposing of 1-Boc-4-allyl-
4-piperidinecarboxylic Acid.
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Disposal Decision Workflow for 1-Boc-4-allyl-4-piperidinecarboxylic Acid
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Caption: Logical workflow for the disposal of 1-Boc-4-allyl-4-piperidinecarboxylic Acid.
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Spill Response Workflow

Spill Occurs

Assess Spill Size

Small Spill Protocol:
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3. Contain & Collect
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Small

Large Spill Protocol:
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2. Isolate Area
3. Contact EHS/Emergency Response

Large

Dispose of all contaminated
materials as hazardous waste
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Caption: Decision-making workflow for responding to a spill of 1-Boc-4-allyl-4-
piperidinecarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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